N-(5-Hydroxy-pyridin-2-yl)-benzamide
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Overview
Description
N-(5-Hydroxy-pyridin-2-yl)-benzamide, also known as 5-HPB, is a versatile molecule with many uses in the scientific community. It is a synthetic compound that has been used in a variety of research applications, including drug design, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
N-(5-Hydroxy-pyridin-2-yl)-benzamide has been used in a variety of scientific research applications, including drug design, biochemical and physiological studies, and lab experiments. It has been used in the design of drugs for the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. It has also been used in the study of biochemical and physiological processes, such as enzyme inhibition, receptor binding, and signal transduction.
Mechanism of Action
The mechanism of action of N-(5-Hydroxy-pyridin-2-yl)-benzamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is also believed to act as an agonist of certain receptors, such as the serotonin receptor 5-HT2A.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as COX-2. It has also been shown to have an inhibitory effect on certain receptors, such as the serotonin receptor 5-HT2A. Additionally, it has been shown to have an anti-inflammatory effect, as well as a neuroprotective effect.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-Hydroxy-pyridin-2-yl)-benzamide in lab experiments is its versatility. It can be used in a variety of research applications, including drug design, biochemical and physiological studies, and lab experiments. Additionally, it is relatively easy to synthesize and is soluble in polar solvents.
However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and it has not been extensively tested in humans. Additionally, it is not approved by the FDA for use in humans.
Future Directions
There are a number of potential future directions for research involving N-(5-Hydroxy-pyridin-2-yl)-benzamide. For example, further research could be conducted to better understand its mechanism of action and its potential uses in drug design. Additionally, further studies could be conducted to evaluate its potential therapeutic effects in humans. Additionally, further research could be conducted to explore its potential use in other applications, such as biochemistry and physiology.
Synthesis Methods
N-(5-Hydroxy-pyridin-2-yl)-benzamide is synthesized by reacting a pyridine derivative with an amide. The reaction is conducted in a solvent such as acetonitrile or toluene, and the reaction is typically heated to a temperature of around 120-130°C. The resulting product is a white crystalline powder that is soluble in polar solvents.
properties
IUPAC Name |
N-(5-hydroxypyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c15-10-6-7-11(13-8-10)14-12(16)9-4-2-1-3-5-9/h1-8,15H,(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRDNNQNXXUJEJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.